Cas no 65240-67-7 (2-PROPANONE, 1-BROMO-1-(2-CHLOROPHENYL)-)

• Product Name: 2-PROPANONE, 1-BROMO-1-(2-CHLOROPHENYL)-
• CAS No: 65240-67-7
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 3267748
• Update Time: 2025-10-06

2-PROPANONE, 1-BROMO-1-(2-CHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPANONE, 1-BROMO-1-(2-CHLOROPHENYL)-

• Inchi： 1S/C9H8BrClO/c1-6(12)9(10)7-4-2-3-5-8(7)11/h2-5,9H,1H3
• InChI Key： YBFIOXZGLHLWRQ-UHFFFAOYSA-N
• SMILES： C(Br)(C1=CC=CC=C1Cl)C(=O)C

Additional information on 2-PROPANONE, 1-BROMO-1-(2-CHLOROPHENYL)-

Compound CAS No 65240-67-7: 2-PROPANONE, 1-BROMO-1-(2-CHLOROPHENYL)-

Compound CAS No 65240-67-7, also known as 1-bromo-1-(2-chlorophenyl)-2-propanone, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering. Recent studies have highlighted its role in the development of novel materials with enhanced thermal stability and mechanical properties.

The molecular structure of 1-bromo-1-(2-chlorophenyl)-2-propanone consists of a ketone group attached to a bromine atom and a chlorophenyl group. This combination creates a highly reactive molecule with distinct electronic properties. Researchers have explored its reactivity in various chemical reactions, including nucleophilic additions and cross-coupling reactions, which have shown promising results in the synthesis of complex organic molecules.

One of the most notable applications of this compound is in the field of polymer science. Studies have demonstrated that 1-bromo-1-(2-chlorophenyl)-2-propanone can serve as a precursor for the synthesis of high-performance polymers with improved thermal stability and mechanical strength. These polymers have potential applications in aerospace, automotive industries, and electronics, where materials with exceptional durability are required.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of CAS No 65240-67-7. Quantum mechanical calculations reveal that the compound exhibits unique electronic delocalization patterns, which contribute to its high reactivity and stability under certain conditions. These findings have opened new avenues for its use in designing advanced materials with tailored properties.

In addition to its role in polymer synthesis, 1-bromo-1-(2-chlorophenyl)-2-propanone has also been investigated for its potential in pharmaceutical applications. Researchers have explored its ability to act as a building block for complex drug molecules, particularly those requiring precise stereochemistry and functional groups. The compound's versatility in forming various chemical bonds makes it an attractive candidate for drug discovery programs.

The synthesis of CAS No 65240-67-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalysis have enabled more efficient and environmentally friendly production methods, reducing the overall cost and environmental impact of manufacturing this compound.

Furthermore, the compound's stability under various environmental conditions has been extensively studied. Experimental data indicate that 1-bromo-1-(2-chlorophenyl)-2-propanone exhibits remarkable resistance to degradation under UV light and oxidative conditions, making it suitable for applications in harsh environments.

In conclusion, compound CAS No 65240-67-7, or 1-bromo-1-(2-chlorophenyl)-2-propanone, is a versatile organic compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and material science, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.